6-(4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile

• IUPAC Name: 6-[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H21N5O/c20-10-15-1-4-18(21-11-15)24-7-5-14(6-8-24)12-25-19-9-17(16-2-3-16)22-13-23-19/h1,4,9,11,13-14,16H,2-3,5-8,12H2
• InChI Key: ATELCPLRXGSWGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)C4=NC=C(C=C4)C#N
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol
• CAS No.: 2320376-59-6

Description

6-(4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile is a useful research compound. Its molecular formula is C19H21N5O and its molecular weight is 335.411. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivative Synthesis

Research on heterocyclic compounds, including those similar to the specified chemical, focuses on the synthesis of novel compounds with potential pharmacological effects. For instance, the synthesis of new heterocyclic compounds containing the coumarin ring has been explored, evaluating their pharmacological effects (R. Fikry et al., 2015). Such studies demonstrate the versatility of nicotinonitrile derivatives in synthesizing compounds with a variety of biological activities.

Antimicrobial and Antifungal Evaluation

Another area of application involves the antimicrobial and antifungal evaluation of nicotinonitrile derivatives. Research by Ismail M M Othman (2013) on the synthesis and antimicrobial evaluation of new pyridine-2(1H)-thiones and related compounds illustrates the potential of these derivatives in developing new antimicrobial agents (Ismail M M Othman, 2013).

Antiproliferative Activities

The exploration of antiproliferative activities of synthesized heterocyclic compounds is another significant application. Studies such as the synthesis of 4-aryl-6-indolylpyridine-3-carbonitriles have shown that certain nicotinonitrile derivatives possess high antiproliferative activity against various cancer cell lines, highlighting their potential in cancer research (N. El-Sayed et al., 2014).

Catalytic Applications

Furthermore, the functionalization of substituted aromatic and heteroaromatic hydrocarbons via heterogeneous catalysis, where nicotinonitrile derivatives serve as precursors for various industrially significant compounds, showcases the broad utility of these chemicals in chemical synthesis and industrial applications (R. Grasselli et al., 1988).